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Compound of Interest

Compound Name: Closantel-13C6

Cat. No.: B8818649

Introduction

Closantel is a salicylanilide anthelmintic agent widely used in veterinary medicine to treat
parasitic infections in livestock. Due to its use in pasture-raised animals, there is a potential for
closantel to enter the environment through excretion.[1] Consequently, monitoring for its
presence in environmental water bodies is crucial to assess potential ecological risks.
Closantel-13C6, a stable isotope-labeled analog of closantel, serves as an ideal internal
standard for quantitative analysis, enhancing the accuracy and precision of analytical methods
by correcting for matrix effects and variations during sample preparation and analysis.

These application notes provide a detailed protocol for the determination of closantel in
environmental water samples using solid-phase extraction (SPE) followed by liquid
chromatography-tandem mass spectrometry (LC-MS/MS), with Closantel-13C6 as an internal
standard.

Analyte Information

Compound Chemical Formula Molecular Weight ( g/mol )
Closantel C22H14CI2I2N202 663.08
Closantel-13C6 C16 13C6 H14CI212N202 669.08

Experimental Workflow
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The overall workflow for the analysis of closantel in environmental water samples is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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